![molecular formula C21H27N5O2 B2408376 3,3-dimethyl-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide CAS No. 922062-14-4](/img/structure/B2408376.png)
3,3-dimethyl-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide
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Description
3,3-dimethyl-N-(2-(5-(2-methylbenzyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)butanamide is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.48. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activity
Synthesis and Biological Evaluation
A significant portion of the research focuses on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives and their evaluation for biological activities, including antimicrobial, anticancer, and insecticidal potential. For instance, studies have reported the synthesis of pyrimidine linked pyrazole heterocyclics evaluated for their insecticidal and antibacterial potential, highlighting their significance in developing new therapeutic and agricultural agents (Deohate & Palaspagar, 2020). Furthermore, new pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized and tested for their antitumor activity, revealing potential applications in cancer treatment (Abdellatif et al., 2014).
Antimicrobial Agents
The search for new antimicrobial agents has led to the development of novel heterocyclic compounds containing a sulfonamido moiety, demonstrating significant antibacterial activity. This underscores the potential of these compounds in addressing drug-resistant microbial infections (Azab, Youssef, & El‐Bordany, 2013).
Material Science and Chemical Synthesis Applications
Material Science Applications
Beyond biological activities, heterocyclic compounds are also explored for their applications in materials science. For example, the formation of energetic multi-component molecular solids through strong hydrogen bonds and weak intermolecular interactions demonstrates the utility of these compounds in developing new materials with potential applications in various industries (Wang et al., 2014).
Chemical Synthesis
The synthesis of heterocyclic systems, such as isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, showcases the versatility of these compounds in chemical synthesis, providing a foundation for further chemical exploration and the development of new synthetic methodologies (Rahmouni et al., 2014).
Properties
IUPAC Name |
3,3-dimethyl-N-[2-[5-[(2-methylphenyl)methyl]-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]butanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O2/c1-15-7-5-6-8-16(15)13-25-14-23-19-17(20(25)28)12-24-26(19)10-9-22-18(27)11-21(2,3)4/h5-8,12,14H,9-11,13H2,1-4H3,(H,22,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHXWAKWCSAGWOO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C=NC3=C(C2=O)C=NN3CCNC(=O)CC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.